Cas no 1252046-13-1 (2-bromo-5-iodo-benzonitrile)

2-bromo-5-iodo-benzonitrile structure
2-bromo-5-iodo-benzonitrile structure
Product Name:2-bromo-5-iodo-benzonitrile
CAS No:1252046-13-1
MF:C7H3BrIN
MW:307.91389298439
MDL:MFCD09025663
CID:824553
PubChem ID:45040712
Update Time:2025-04-19

2-bromo-5-iodo-benzonitrile Chemical and Physical Properties

Names and Identifiers

    • 2-Bromo-5-iodobenzonitrile
    • Benzonitrile,2-bromo-5-iodo
    • 2-bromo-5-iodo-benzonitrile
    • AKOS015834893
    • SY059452
    • Benzonitrile, 2-bromo-5-iodo-
    • MFCD09025663
    • SCHEMBL9950772
    • KXTNUMXYGMBTSV-UHFFFAOYSA-N
    • DTXSID90662232
    • CS-W008126
    • 1252046-13-1
    • DB-020670
    • C7H3BrIN
    • DS-4093
    • MDL： MFCD09025663
    • Inchi： 1S/C7H3BrIN/c8-7-2-1-6(9)3-5(7)4-10/h1-3H
    • InChI Key： KXTNUMXYGMBTSV-UHFFFAOYSA-N
    • SMILES： IC1=CC=C(C(C#N)=C1)Br

Computed Properties

  • Exact Mass: 306.84900
  • Monoisotopic Mass: 306.84936g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 162
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 23.8Ų

Experimental Properties

  • Density: 2.31
  • PSA: 23.79000
  • LogP: 2.92538

2-bromo-5-iodo-benzonitrile Security Information

  • Hazardous Material transportation number：3439
  • HazardClass：IRRITANT
  • PackingGroup：Ⅲ

2-bromo-5-iodo-benzonitrile Customs Data

  • HS CODE：2926909090
  • Customs Data：

    China Customs Code:

    2926909090

    Overview:

    2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

2-bromo-5-iodo-benzonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-XT990-250mg
2-bromo-5-iodo-benzonitrile
 1252046-13-1 98%
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SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-XT990-100mg
2-bromo-5-iodo-benzonitrile
 1252046-13-1 98%
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Chemenu
CM159044-5g
2-Bromo-5-iodobenzonitrile
 1252046-13-1 95+%
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 $204 2021-06-16
Chemenu
CM159044-10g
2-Bromo-5-iodobenzonitrile
 1252046-13-1 95+%
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Chemenu
CM159044-25g
2-Bromo-5-iodobenzonitrile
 1252046-13-1 95+%
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Alichem
A013032657-250mg
2-Bromo-5-iodobenzonitrile
 1252046-13-1 97%
250mg
 $470.40 2023-09-03
Alichem
A013032657-500mg
2-Bromo-5-iodobenzonitrile
 1252046-13-1 97%
500mg
 $782.40 2023-09-03
Alichem
A013032657-1g
2-Bromo-5-iodobenzonitrile
 1252046-13-1 97%
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